Terbinafine hydrochloride

Specification

• Description: Terbinafine hydrochloride is a hydrochloride obtained by reaction of terbinafine with one molar equivalent of hydrogen chloride. It has a role as an EC 1.14.13.132 (squalene monooxygenase) inhibitor and a P450 inhibitor. It is a hydrochloride and an allylamine antifungal drug. It contains a terbinafine(1+).; Terbinafine Hydrochloride is a synthetic allylamine derivative structurally related to naftifine, antifungal Terbinafine Hydrochloride blocks ergosterol biosynthesis by inhibition of squalene epoxidase, part of the sterol synthesis pathway for the fungal cell membrane. Highly lipophilic, it tends to accumulate in skin, nails, and fatty tissues. Terbinafine is active against dermatophytes. (NCI04); A naphthalene derivative that inhibits fungal SQUALENE EPOXIDASE and is used to treat DERMATOMYCOSES of the skin and nails.; See also: Terbinafine (broader).
• CAS No.: 78628-80-5
• Molecular Formula: C21H26ClN
• Molecular Weight: 327.9 g/mol
• IUPAC Name: (E)-N,6,6-trimethyl-N-(naphthalen-1-ylmethyl)hept-2-en-4-yn-1-amine;hydrochloride
• Standard InChI: InChI=1S/C21H25N.ClH/c1-21(2,3)15-8-5-9-16-22(4)17-19-13-10-12-18-11-6-7-14-20(18)19;/h5-7,9-14H,16-17H2,1-4H3;1H/b9-5+
• Standard InChI Key: BWMISRWJRUSYEX-SZKNIZGXSA-N
• Isomeric SMILES: CC(C)(C)C#C/C=C/CN(C)CC1=CC=CC2=CC=CC=C21.Cl
• SMILES: CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21.Cl
• Canonical SMILES: CC(C)(C)C#CC=CCN(C)CC1=CC=CC2=CC=CC=C21.Cl
• Appearance: Powder